Cas no 1435947-11-7 ((11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE)

• Product Name: (11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE
• CAS No: 1435947-11-7
• MF: C₃₉H₂₈NO₂P
• MW: 573.6
• CID: 3036666
• PubChem ID: 71746507
• Update Time: 2025-10-30

(11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• (11bS)?-N-?(Diphenylmethyl)?-?N-?phenyl-?dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?amine
• 2,2'-(Phenylbenzhydrylaminophosphinediylbisoxy)-1,1'-binaphthalene
• (11BR)-N-Benzhydryl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11BS)-N-Benzhydryl-N-phenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CID 71746507
• (S)-BHPphos
• (11bS)-N-(Diphenylmethyl)-N-phenyl-dinaphtho[2,1-d:1', 2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bS)-N-(Diphenylmethyl)-N-phenyl-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine,99%e.e.
• [(11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, N-(diphenylmethyl)-N-phenyl-, (11bS)-
• 1435947-11-7
• (R)-BHPphos
• E81157
• 1360145-10-3
• CS-0096689
• (11bS)-N-(Diphenylmethyl)-N-phenyl-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine,99%e.e
• CS-0096704
• E81158
• N-Benzhydryl-N-phenyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (11bS)-N-(Diphenylmethyl)-N-phenyl-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE

• Inchi： 1S/C39H28NO2P/c1-4-16-30(17-5-1)39(31-18-6-2-7-19-31)40(32-20-8-3-9-21-32)43-41-35-26-24-28-14-10-12-22-33(28)37(35)38-34-23-13-11-15-29(34)25-27-36(38)42-43/h1-27,39H
• InChI Key： QXJQBYSMPKPBDV-UHFFFAOYSA-N
• SMILES： P1(N(C2C=CC=CC=2)C(C2C=CC=CC=2)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

• Exact Mass: 573.18576613 g/mol
• Monoisotopic Mass: 573.18576613 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 5
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 573.6
• XLogP3: 11.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: 757.4±70.0 °C(Predicted)
• pka: 0.02±0.20(Predicted)

(11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE Security Information

• Safety Instruction： 24/25

Additional information on (11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE

The (11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE: A Comprehensive Overview

The compound with CAS No. 1435947-11-7, known as (11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug development and advanced materials. Recent studies have highlighted its unique properties, making it a subject of interest for researchers worldwide.

N-BENZHYDRYL and N-PHENYL substituents play a crucial role in the compound's chemical behavior. These groups contribute to the molecule's stability and reactivity, making it a promising candidate for various chemical reactions. The dinaphtho[2,1-D:1',2'-F] framework further enhances its structural integrity and functional versatility. This structure is particularly advantageous in applications requiring high thermal stability and mechanical strength.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound. Researchers have employed novel catalytic methods to achieve high yields and purity levels. The incorporation of dioxa-phosphorin moieties has been shown to significantly improve the compound's electronic properties, making it suitable for use in optoelectronic devices and advanced polymers.

The amine functional group present in the molecule is another key feature. It facilitates hydrogen bonding and enables the compound to interact with a wide range of biological systems. This property has led to its exploration in drug delivery systems and bioconjugate chemistry. Studies have demonstrated its potential as a carrier for therapeutic agents, offering enhanced bioavailability and targeted delivery capabilities.

Moreover, the stereochemistry of the compound, denoted by the (11BS) configuration, plays a critical role in its biological activity. This stereochemical arrangement ensures optimal interaction with biological targets, making it a valuable tool in the design of enantioselective drugs. Recent research has focused on leveraging this property to develop novel treatments for various diseases, including cancer and neurodegenerative disorders.

In terms of applications, this compound has shown promise in the development of advanced materials such as high-performance polymers and nanocomposites. Its unique combination of structural rigidity and functional versatility makes it an ideal candidate for use in aerospace and automotive industries. Additionally, its electronic properties have been harnessed in the creation of next-generation semiconductors and photovoltaic materials.

From an environmental perspective, the synthesis and application of this compound are being optimized to minimize ecological impact. Researchers are exploring green chemistry approaches to reduce waste generation and energy consumption during production. These efforts align with global sustainability goals and highlight the importance of responsible innovation in modern chemistry.

In conclusion, (11BS)-N-BENZHYDRYL-N-PHENYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE represents a cutting-edge advancement in chemical science. Its complex structure, versatile functionality, and potential applications across multiple domains underscore its significance as a research topic. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in shaping future innovations across various industries.